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Abstract

Disodium terephthalate (Na=CsHaOa, hereafter NazTP) has emerged as a highly promising
organic anode material for sodium-ion batteries (SIBs) due to its high theoretical capacity, low
cost, and sustainable sourcing from polyethylene terephthalate (PET) waste.[1][2] This
document provides a comprehensive guide for researchers, scientists, and professionals in the
energy storage field, detailing the experimental setup and protocols for constructing and testing
Naz2TP-based half-cells. The protocols herein cover the entire workflow from electrode slurry
preparation and casting to coin cell assembly and fundamental electrochemical
characterization, with an emphasis on the scientific rationale behind each procedural step to
ensure experimental robustness and reproducibility.

Introduction: The Case for Disodium Terephthalate
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The pursuit of next-generation energy storage has intensified the search for electrode materials
that are not only high-performing but also economically viable and environmentally benign.
Organic electrode materials are a compelling alternative to traditional transition-metal oxides,
and among them, disodium terephthalate stands out.[3][4] NazTP offers a theoretical specific
capacity of approximately 255 mAh/g, predicated on a two-sodium-ion redox mechanism.[5][6]
Its operational voltage is low enough to be suitable as an anode, yet sufficiently high to mitigate
the risk of sodium dendrite formation, a common failure mode in sodium-metal-based systems.

A key advantage of NazTP is its potential role in a circular economy. Efficient chemical
upcycling methods have been developed to synthesize Na2TP from waste PET flakes in
minutes, transforming a ubiquitous plastic pollutant into a valuable energy storage component.
[1][2] However, realizing the full potential of Na=TP requires a meticulous approach to battery
assembly. As an organic material, it suffers from inherent challenges such as low electronic
conductivity and potential dissolution in common electrolytes, which must be addressed
through careful electrode engineering.[5][7]

This guide provides the foundational protocols to navigate these challenges and successfully
assemble high-quality NazTP-based test cells for electrochemical evaluation.

Essential Materials and Equipment

Successful and repeatable battery assembly hinges on the quality of materials and the
precision of the equipment used. The following tables summarize the necessary components.

Materials & Chemicals
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Material/Chemical

Grade/Specificatio
n

Supplier Example

Purpose

Active Material

Disodium
Terephthalate (Na=TP)

Battery Grade, =298%

Stores sodium ions

Enhances electrode

Conductive Agent Super P Carbon Black  Conductive Grade o
conductivity
) Polyvinylidene fluoride Binds components
Binder Battery Grade ]
(PVDF) and adheres to foil
N-Methyl-2- Dissolves PVDF to
Solvent Anhydrous, =99.5%

pyrrolidone (NMP)

form slurry

Current Collector

Copper (Cu) Foil

Battery Grade, 9-15
pum thick

Substrate for anode

coating

Counter Electrode

Sodium (Na) Metal
Cubes

299.8%, in oil

Reference and

counter electrode

Separator

Glass Fiber Filter

Grade GF/F or similar

lonic conductor,

electronic insulator

Electrolyte

1 M NaClOa4 in PC:EC
(1:12 viv)

Battery Grade, <20
ppm H20

Sodium ion transport

medium

Cell Hardware

CR2032 Coin Cell Kits

Stainless Steel

Casing, spacers,

spring, gasket

Equipment

© 2026 BenchChem. All rights reserved.

3/15

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Equipment Key Specifications Purpose
Argon atmosphere, <0.5 ppm Inert environment for cell
Glovebox
02, <0.5 ppm H20 assembly[8]
] Planetary mixer or magnetic Homogenizing electrode
Slurry Mixer )
stirrer slurry[9]
] ) Casting uniform electrode
Film Coater Doctor Blade Applicator

films[10]

Vacuum Oven

Capable of 80-120 °C

Drying electrodes to remove

solvent

Electrode Punch

13-15 mm diameter circular

cutter

Cutting precise electrode
discs[11]

Rolling Press

Calender with adjustable

pressure

Increasing electrode density

Coin Cell Crimper

Hydraulic or electric, for
CR2032

Sealing the coin cell

assembly[10]

Battery Analyzer

Potentiostat/Galvanostat

Electrochemical testing[12]

Protocol: Anode Preparation

The quality of the anode is paramount to the battery's performance. This protocol details the

formulation of a composite electrode designed to overcome the low intrinsic conductivity of

NazTP.

Slurry Formulation and Mixing

The electrode slurry is a homogenous mixture of the active material, a conductive agent, and a

binder in a solvent. A common and effective weight ratio is 80% Na=TP, 10% Super P carbon,

and 10% PVDF binder.

Causality:

e Na:TP (80%): Maximizes the active material loading to achieve a higher specific capacity.
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e Super P Carbon (10%): This conductive additive is critical. Organic materials like Na=TP are
typically poor electronic conductors. The carbon particles form a percolating network within
the electrode, ensuring efficient electron transport to and from the active material during
charge and discharge cycles.[5]

o PVDF Binder (10%): This polymer acts as a glue, ensuring the mechanical integrity of the
electrode and maintaining strong adhesion between the active material/carbon composite
and the copper current collector through repeated cycling.[11]

Step-by-Step Protocol:

o Binder Dissolution: In a glass vial, add the pre-weighed PVDF powder to the appropriate
volume of NMP solvent. Seal the vial and stir using a magnetic stirrer (or mix in a planetary
mixer) until the PVDF is completely dissolved, forming a clear, viscous solution. This may
take several hours.

o Addition of Solids: Add the pre-weighed Super P carbon to the binder solution and mix for
30-60 minutes until the carbon is well-dispersated and no agglomerates are visible.

e Active Material Integration: Gradually add the pre-weighed Na=TP powder to the mixture.

e Homogenization: Continue mixing the complete slurry for at least 2-4 hours at a moderate
speed. The final slurry should be smooth, viscous, and uniformly black, with no visible lumps.
The consistency should be similar to that of paint or honey.[9][13]
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Slurry Preparation Workflow

1. Dissolve PVDF Binder
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2. Add Super P Carbon
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l
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(2-4 hours)
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Figure 1: Workflow for preparing the NazTP electrode slurry.

Electrode Casting and Drying

¢ Substrate Preparation: Secure a sheet of copper foil onto the flatbed of the doctor blade
coater. Ensure the surface is clean and free of wrinkles.

o Casting: Pour a line of the prepared slurry along one edge of the copper foil. Set the doctor
blade to a specific gap (e.g., 100-150 um) to control the thickness. Draw the blade across
the foil at a slow, steady pace to cast a uniform wet film.[10][14]
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» Drying: Carefully transfer the coated foil into a vacuum oven. Dry at 80-120 °C under
vacuum for at least 12 hours to completely remove the NMP solvent. The presence of
residual solvent can severely degrade battery performance.[11]

o Calendering (Optional): After drying, the electrode sheet can be passed through a rolling
press to increase its density and improve particle-to-particle electrical contact. This step
typically enhances rate performance and volumetric energy density.

Electrode Discs Preparation

e Using a sharp, circular punch (e.g., 14 mm diameter), cut discs from the coated and dried
electrode sheet.

o Gently brush away any loose powder from the edges of the discs.

o Measure the mass of several discs to determine the average active material loading
(typically 1.0 - 2.0 mg/cm?). Store the finished electrodes in a vacuum-sealed container or
inside the glovebox until cell assembly.

Protocol: CR2032 Coin Cell Assembly

Crucial Safety Note: All cell assembly steps must be performed inside an argon-filled glovebox
where moisture and oxygen levels are maintained below 0.5 ppm.[8] Sodium metal is highly
reactive and can cause fire if exposed to air or moisture.

Component Preparation

o Transfer all necessary components into the glovebox antechamber and evacuate/refill with
argon at least three times: NazTP electrode discs, CR2032 parts, separator discs (pre-cut to
~19 mm diameter), electrolyte, and assembly tools (tweezers, pipette).

» Prepare the sodium metal counter electrode. Using a scalpel, carefully cut a small piece from
the sodium cube, removing any oxidized outer layer. Press the fresh sodium into a thin, flat
disc using a press or a flat surface.[8] The sodium disc should be slightly larger than the
Na:TP electrode (e.g., 15 mm).

Stacking and Sealing
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The following sequence outlines the assembly of a standard CR2032 half-cell.

Place the negative case (the larger cap) onto a clean, insulating surface within the glovebox.
o Carefully place the freshly prepared sodium metal disc into the center of the negative case.

e Using non-metallic tweezers, place one disc of the glass fiber separator on top of the sodium
metal.

» Using a micropipette, add 2-3 drops (~40-60 L) of the electrolyte onto the separator. Ensure
the separator is fully wetted but avoid excessive flooding.[10]

o Place the NazTP working electrode disc on top of the wetted separator, with the black coated
side facing down (in contact with the separator).[11]

e Place a stainless steel spacer on top of the NazTP electrode.

» Place the spring (wave spring) on top of the spacer. This ensures good internal pressure and
contact.

e Place the positive case (the smaller cap with the sealing gasket) over the stack.
o Carefully transfer the assembled stack into the die of the coin cell crimper.
o Crimp the cell with sufficient pressure (typically ~800-1000 psi) to create a hermetic seal.[10]

» Remove the sealed cell, wipe the exterior with a lint-free cloth, and label it immediately. Let
the cell rest for a few hours before testing to allow for complete electrolyte wetting of the
electrode pores.
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CR2032 Half-Cell Assembly Stack
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T
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Figure 2: Layered stacking order for a Na=TP vs. Na metal coin cell.

Protocol: Electrochemical Characterization
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Once assembled, the cells are ready for electrochemical testing to evaluate the performance of

the Na2TP anode.

Typical Performance Metrics

The following table provides representative data for Na=TP anodes, which can serve as a

benchmark for newly assembled cells.

Parameter Typical Value Conditions Reference
] ] Low C-rate (e.g.,
Reversible Capacity 220-250 mAh g1t [71[15]
C/10)

Average Voltage ~0.4 V vs. Na*/Na Galvanostatic Cycling [7]
Initial Coulombic

o 70-85% 1st Cycle [5]
Efficiency

>98% capacity

Cycling Stability retention after 100 C/5 rate [16]

cycles

Recommended Test Protocols

e Cyclic Voltammetry (CV):

o Purpose: To identify the potentials at which sodiation (reduction) and desodiation

(oxidation) occur.

o Procedure: Scan the cell potential at a slow rate (e.g., 0.1 mV/s) within a defined voltage

window (e.g., 0.01 V to 2.0 V vs. Na*/Na). The resulting peaks correspond to the redox

reactions of Na=TP.

¢ Galvanostatic Charge-Discharge Cycling:

o Purpose: To measure the key performance metrics of capacity, Coulombic efficiency, and

cycle life.
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o Procedure: Cycle the battery between the same voltage limits as the CV test (e.g., 0.01 V
to 2.0 V) at a constant current. The current is typically set relative to the theoretical
capacity (a "C-rate"). For example, a C/10 rate for a cell with 1 mg of Na=TP (theoretical
capacity 0.255 mAh) would be 0.0255 mA.

o Key Outputs:
» Specific Capacity (mAh/g): Total charge passed divided by the active material mass.

» Coulombic Efficiency (%): (Discharge Capacity / Charge Capacity) x 100. For an anode,
this should approach 100% after the initial cycles.

o Electrochemical Impedance Spectroscopy (EIS):

o Purpose: To analyze the internal resistances of the cell, including the charge-transfer
resistance (Rct) and the resistance of the solid-electrolyte interphase (SEI) that forms on
the electrode surface.[12][17]

o Procedure: Apply a small AC voltage perturbation (e.g., 5-10 mV) over a wide frequency
range (e.g., 100 kHz to 0.01 Hz) and measure the impedance response. This is typically
done on a fully charged or discharged cell.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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